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Compound Name: 2-Chloro-N-ethylaniline

CAS No.: 13519-74-9

Cat. No.: B079687 Get Quote

The proper management and disposal of chemical waste are not merely procedural necessities

but foundational pillars of laboratory safety, environmental stewardship, and regulatory

compliance. For researchers and drug development professionals, handling reactive and toxic

compounds like 2-Chloro-N-ethylaniline demands a rigorous and informed approach. This

guide provides an in-depth, procedural framework for the safe disposal of 2-Chloro-N-
ethylaniline, moving beyond a simple checklist to explain the causality behind each critical

step. Our objective is to empower you with the knowledge to implement a self-validating system

of chemical waste management, ensuring the protection of yourself, your colleagues, and the

environment.

Section 1: Hazard Profile of 2-Chloro-N-ethylaniline
Understanding the inherent risks of a chemical is the first step toward managing it safely. 2-
Chloro-N-ethylaniline is a halogenated aniline derivative that presents significant health and

environmental hazards. Its disposal is strictly regulated due to its toxicological and

ecotoxicological profile.

The primary hazards are multifaceted:

Acute Toxicity: The compound is classified as toxic if swallowed, inhaled, or in contact with

skin.[1][2][3][4] Exposure can lead to systemic effects.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b079687?utm_src=pdf-interest
https://www.benchchem.com/product/b079687?utm_src=pdf-body
https://www.benchchem.com/product/b079687?utm_src=pdf-body
https://www.benchchem.com/product/b079687?utm_src=pdf-body
https://www.benchchem.com/product/b079687?utm_src=pdf-body
https://www.benchchem.com/product/b079687?utm_src=pdf-body
https://www.benchchem.com/product/b079687?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-1C3C-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzY2ODF8YXBwbGljYXRpb24vcGRmfGFEYzVMMmczTUM4NU1UWTVPVFUxTmpFNE9EUTJMMU5FUWw4eFF6TkRYMGRDWDBWT0xuQmtaZ3w0ZmE4MzQwNTE0ODUzMjdkNjY3ZmU0OWQyMzU5MDExY2Y2NGYxOWIwZDQzZDMwNzljZGZhYTMwYjBiMTFmMWQ1
https://www.cdhfinechemical.com/images/product/msds/37_1706750130_N-ETHYLANILINE-CASNO-103-69-5-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC108572500&productDescription=2-CHLOROANILINE+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.oxfordlabfinechem.com/msds/(C-02600)%202-CHLOROANILINE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organ Toxicity: Prolonged or repeated exposure may cause significant damage to organs.[1]

[2][3]

Methemoglobinemia: Like many anilines, absorption into the body can lead to the formation

of methemoglobin, which impairs the blood's ability to carry oxygen, causing symptoms like

headache, dizziness, cyanosis (blue coloration of the skin and lips), and in severe cases,

collapse and death.[4][5]

Environmental Hazard: 2-Chloro-N-ethylaniline is very toxic to aquatic life with long-lasting

effects.[1][3][6] Its release into the environment must be strictly avoided to prevent harm to

ecosystems.[1][2]

Physical Hazards: It is a combustible liquid and can form explosive mixtures with air.[1][7] It

is also incompatible with strong oxidizing agents, strong acids, acid anhydrides, and acid

chlorides, which can lead to violent reactions.[3][5]

Table 1: GHS Hazard Summary for 2-Chloro-N-
ethylaniline & Related Anilines

Hazard Classification GHS Pictogram Hazard Statement

Acute Toxicity (Oral, Dermal,

Inhalation)
Danger

H301+H311+H331: Toxic if

swallowed, in contact with skin

or if inhaled.[1]

Specific Target Organ Toxicity

(Repeated Exposure)
Danger

H373: May cause damage to

organs through prolonged or

repeated exposure.[1][2]

Hazardous to the Aquatic

Environment (Chronic)
Warning

H410: Very toxic to aquatic life

with long lasting effects.[1]

Section 2: Pre-Disposal Planning and Personal
Protective Equipment (PPE)
The principle of "cradle-to-grave" management, as outlined by the Environmental Protection

Agency (EPA), holds the waste generator responsible for the hazardous waste from its creation
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to its final, safe disposal.[8] This responsibility necessitates careful planning and the stringent

use of appropriate PPE.

The rationale for specific PPE is directly linked to the chemical's hazard profile and routes of

exposure.

Table 2: Required Personal Protective Equipment (PPE)
PPE Type Specification & Rationale

Hand Protection

Chemical-resistant gloves (e.g., Nitrile,

Neoprene). Must be inspected before use. This

is critical as 2-Chloro-N-ethylaniline is toxic

upon skin contact.[4][6]

Eye/Face Protection

Safety goggles or glasses with side shields. If

there is a splash risk, a face shield should be

worn in addition to goggles. This protects

against eye irritation or serious damage.[3][5][6]

Skin & Body Protection

Lab coat or chemical-resistant apron/suit. This

prevents contamination of personal clothing and

minimizes skin contact.[5][6]

Respiratory Protection

Use only in a well-ventilated area, preferably

within a chemical fume hood. If ventilation is

insufficient or during a large spill, a NIOSH-

approved respirator with appropriate cartridges

is mandatory to prevent toxic inhalation.[2][3][6]

Section 3: Step-by-Step Waste Collection and
Handling Protocol
This protocol ensures that 2-Chloro-N-ethylaniline waste is collected and stored in a manner

that is safe, compliant, and ready for final disposal.

Experimental Protocol: Waste Accumulation
Waste Segregation:
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Action: Designate a specific waste container solely for 2-Chloro-N-ethylaniline and other

halogenated organic waste.

Causality: Never mix halogenated waste with non-halogenated waste.[6] Halogenated

solvents require specific, often more expensive, disposal methods like high-temperature

incineration with scrubbers to neutralize acidic gases (e.g., HCl).[9] Mixing waste streams

contaminates the entire volume, increasing disposal costs and complexity. Furthermore,

mixing with incompatible chemicals can cause dangerous reactions.[3][5]

Containerization:

Action: Select a container made of a compatible material (e.g., glass or polyethylene) that

is in good condition with a secure, tightly-sealing lid.

Causality: The container must prevent leaks and the escape of vapors.[8][10] Regulations

mandate that waste containers must be kept closed except when actively adding waste.

[10] This minimizes exposure to personnel and prevents the release of vapors into the

laboratory.

Labeling:

Action: As soon as the first drop of waste is added, label the container clearly. The label

must include:

The words "HAZARDOUS WASTE"[10]

The full chemical name: "2-Chloro-N-ethylaniline"

An indication of the hazards (e.g., "Toxic," "Environmental Hazard")

Causality: Proper labeling is a strict regulatory requirement.[8][10] It ensures that anyone

handling the container is aware of its contents and the associated dangers, preventing

accidental exposures or improper mixing.

Storage in a Satellite Accumulation Area (SAA):

Action: Store the labeled waste container in a designated SAA. This area must be at or

near the point of generation and under the control of the laboratory personnel generating
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the waste.[6][10]

Causality: The SAA concept is a provision in EPA regulations (40 CFR 262.15) that allows

generators to accumulate a limited amount of hazardous waste (up to 55 gallons) without

a full storage permit, provided specific conditions are met.[10] The area should be secure,

have secondary containment to manage potential leaks, and be away from ignition

sources.

Section 4: Final Disposal Procedure
The final step involves transferring the waste to a facility capable of managing it according to

federal and state regulations.

Engage a Licensed Contractor: The disposal of hazardous waste is a specialized service.

You must contract with a licensed and reputable hazardous waste disposal company.[6]

Provide Documentation: The contractor will require a copy of the Safety Data Sheet (SDS)

for 2-Chloro-N-ethylaniline and a detailed characterization of the waste stream.[6] This

information is crucial for them to transport and dispose of the waste safely and legally.

Treatment Technologies: For halogenated organic compounds like 2-Chloro-N-ethylaniline,

the most common disposal method is high-temperature incineration in a facility permitted

under the Resource Conservation and Recovery Act (RCRA).[9] This process destroys the

organic molecule, and the resulting acidic gases are neutralized in a scrubber system. Land

disposal is highly restricted and generally not a viable option for this type of liquid waste.[9]

[11]

Section 5: Emergency Procedures for Spills and
Exposure
Accidents can happen, and a clear, rehearsed emergency plan is essential.

Spill Management Protocol
Evacuate & Alert: Immediately alert others in the area and evacuate non-essential personnel.
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Control Ignition Sources: If the material is combustible and it is safe to do so, remove all

sources of ignition.[2][6]

Don PPE: Don the appropriate PPE, including respiratory protection if vapors are present.[2]

[12]

Contain: Prevent the spill from spreading and from entering drains or waterways by using

spill socks or other barriers.[1][2][3]

Absorb: Cover the spill with an inert, non-combustible absorbent material such as

vermiculite, dry sand, or earth.[1][6]

Collect & Containerize: Carefully scoop the absorbed material into a designated, sealable

container for hazardous waste disposal. Label the container appropriately.[2][6]

Decontaminate: Clean the spill area thoroughly with soap and water, collecting the cleaning

materials as hazardous waste. Ventilate the area to allow any remaining vapors to dissipate.

[1][6]

Diagram: Disposal and Spill Response Workflow
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Caption: Decision workflow for routine disposal and emergency spill response.
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First-Aid for Exposure
Immediate medical attention is required for any significant exposure.[2][3][13]

Skin Contact: Immediately wash off with soap and plenty of water.[2][13] Remove

contaminated clothing.[13]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[3][14]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If

breathing is difficult, administer oxygen.[1][2]

Ingestion: Do NOT induce vomiting. Rinse mouth. Call a poison control center or doctor

immediately.[2][3]

Conclusion
The responsible disposal of 2-Chloro-N-ethylaniline is a non-negotiable aspect of professional

scientific conduct. It is a system of interconnected steps, each with a clear purpose rooted in

safety and environmental science. By understanding the hazards, meticulously following

handling and collection protocols, planning for emergencies, and partnering with certified

disposal experts, you uphold your commitment to a safe and sustainable research

environment. This diligence not only ensures regulatory compliance but also builds a culture of

safety that is invaluable to any scientific enterprise.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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